N-allyl butyramide
Cat. No. B8455212
M. Wt: 127.18 g/mol
InChI Key: KTJYOKLCBAFHDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06605270B1
Procedure details
Butyroyl chloride (194.7 g, 1.83 mol) in 1 L of tetrahydrofuran was added to a three neck round bottom flask equipped with a thermometer, stir bar, and dropping funnel. The contents of the flask were then cooled to 15° C. in an ice bath while stirring. Allylamine (208.7 g 3.65 mol) in 50 mL tetrahydrofuran was then added slowly through the dropping funnel while maintaining stirring. Throughout the addition, the temperature was maintained at 15° C. After addition was complete, stirring continued for an additional 15 minutes, after which the solid allylamine chloride precipitate was filtered off. The filtrate was concentrated under vacuum to yield 236.4 g of N-allyl butyramide as a colorless viscous liquid.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:5])[CH2:2][CH2:3][CH3:4].[CH2:7]([NH2:10])[CH:8]=[CH2:9]>O1CCCC1>[CH2:7]([NH:10][C:1](=[O:5])[CH2:2][CH2:3][CH3:4])[CH:8]=[CH2:9]
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Inputs
Step One
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Name
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|
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Quantity
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194.7 g
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Type
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reactant
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|
Smiles
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C(CCC)(=O)Cl
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Name
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|
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Quantity
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1 L
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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208.7 g
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Type
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reactant
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Smiles
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C(C=C)N
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Name
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Quantity
|
50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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15 °C
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Stirring
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Type
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CUSTOM
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Details
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stir bar
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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equipped with a thermometer
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STIRRING
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Type
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STIRRING
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|
Details
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while stirring
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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while maintaining
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STIRRING
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Type
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STIRRING
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|
Details
|
stirring
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ADDITION
|
Type
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ADDITION
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|
Details
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Throughout the addition
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the temperature was maintained at 15° C
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ADDITION
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Type
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ADDITION
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|
Details
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After addition
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STIRRING
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Type
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STIRRING
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|
Details
|
stirring
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FILTRATION
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Type
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FILTRATION
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|
Details
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after which the solid allylamine chloride precipitate was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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|
Smiles
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C(C=C)NC(CCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 236.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
